Cas no 42516-28-9 ((E)-Ethyl 4-(diethoxyphosphoryl)but-2-enoate)

• Product Name: (E)-Ethyl 4-(diethoxyphosphoryl)but-2-enoate
• CAS No: 42516-28-9
• Molecular Formula: C₁₀H₁₉O₅P
• Molecular Weight: 250.22866
• MDL: MFCD00009192
• CID: 928207
• PubChem ID: 5365783

(E)-Ethyl 4-(diethoxyphosphoryl)but-2-enoate Properties

Names and Identifiers

• (E)-Ethyl 4-(diethoxyphosphoryl)but-2-enoate
• ethyl 4-diethoxyphosphorylbut-2-enoate
• TRIETHYL 4-PHOSPHONOCROTONATE
• (2E)-4-(diethoxyphosphinyl)but-2-enoic acid ethyl ester
• (Buthylthio)triethylstannane
• 4-(diethoxyphosphoryl)butenoic acid ethyl ester
• Butylmercapto-triaethyl-stannan
• diethyl 3-ethoxycarbonyl-2-propenylphosphonate
• n-Butylmercapto-trie
• Stannane,(butylthio)triethyl
• triethyl tin (1+),butane-1-thiolate
• triethyl trans-4-phosphono-2-butenoate
• Triethyl(butylthio)-stannan
• triethyl(butylthio)stannane
• ethyl (2E)-4-(diethyl phosphono)but-2-enoate
• SCHEMBL687973
• MFCD00009192
• CS-0356393
• GS-6352
• Triethyl 4-phosphonocrotonate, cis + trans
• 2-Butenoic acid, 2-(diethoxyphosphinyl)-, ethyl ester
• ethyl (E)-4-diethoxyphosphorylbut-2-enoate
• ethyl 4-diethylphosphonocrotonate
• (E)-Ethyl4-(diethoxyphosphoryl)but-2-enoate
• 2-Butenoic acid,4-(diethoxyphosphinyl)-,ethyl ester
• trans-Ethyl-4-(diethylphosphono)crotonate
• 42516-28-9
• Ethyl (2E)-4-(diethoxyphosphoryl)-2-butenoate #
• diethyl 3-ethoxycarbonyl-2-propenylphos-phonate
• H10406
• J-000677
• 10236-14-3
• NSC-100748
• Triethyl .gamma.-phosphonocrotonate
• NSC100748
• 2-Butenoic acid, 4-(diethoxyphosphinyl)-, ethyl ester
• TRIETHYL 4-PHOSPHONOCROTONATEDISC 6/01
• diethyl (E)-3-ethoxycarbonyl-2-propenylphosphonate
• A896819
• Ethyl 4-(diethylphosphono)crotonate
• EN300-198195
• CS-0132407
• Ethyl (E)-4-(diethoxyphosphoryl)but-2-enoate
• ethyl 4-(diethyl phosphono)but-2-enoate
• ethyl 4-(diethoxyphosphoryl)but-2-enoate
• AKOS015907698
• EN300-6734692

• MDL： MFCD00009192
• InChIKey： LXLODBXSCRTXFG-BQYQJAHWSA-N
• Inchi： InChI=1S/C10H19O5P/c1-4-13-10(11)8-7-9-16(12,14-5-2)15-6-3/h7-8H,4-6,9H2,1-3H3/b8-7+
• SMILES： CCOC(=O)/C=C/CP(=O)(OCC)OCC

Computed Properties

• Exact Mass: 250.09700
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 9
• Monoisotopic Mass: 250.09701070g/mol
• Heavy Atom Count: 16
• Complexity: 264
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.7
• Topological Polar Surface Area: 61.8Ų

Experimental Properties

• LogP: 2.37180
• PSA: 71.64000

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters